3-Bromo-5-methyl-2-(2,2,2-trifluoroethoxy)pyridine

Specification

• CAS No.: 760207-90-7
• Molecular Formula: C8H7BrF3NO
• Molecular Weight: 270.05 g/mol
• IUPAC Name: 3-bromo-5-methyl-2-(2,2,2-trifluoroethoxy)pyridine
• Standard InChI: InChI=1S/C8H7BrF3NO/c1-5-2-6(9)7(13-3-5)14-4-8(10,11)12/h2-3H,4H2,1H3
• Standard InChI Key: HEGUFRMPMYKDHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)OCC(F)(F)F)Br

Introduction

3-Bromo-5-methyl-2-(2,2,2-trifluoroethoxy)pyridine is a pyridine derivative that has garnered attention due to its unique structural features and potential applications in medicinal chemistry. This compound is characterized by the presence of a bromine atom at the 3-position, a methyl group at the 5-position, and a trifluoroethoxy substituent at the 2-position of the pyridine ring. Its molecular formula is not explicitly provided in the available sources, but it has a molecular weight of approximately 251.06 g/mol.

Synthesis of 3-Bromo-5-methyl-2-(2,2,2-trifluoroethoxy)pyridine

The synthesis of this compound typically involves nucleophilic substitution reactions. For instance, it can be prepared by reacting 5-bromo-2-chloropyridine with 2,2,2-trifluoroethanol in the presence of a base to facilitate the substitution of the chloro group with the trifluoroethoxy group.

Potential Applications

This compound has potential applications in various scientific domains, particularly in medicinal chemistry. Derivatives synthesized from this compound may exhibit insecticidal and acaricidal properties due to their biological activity. Research into its interactions with biological targets is limited but essential for understanding its potential therapeutic effects.

Similar Compounds

Several compounds share structural similarities with 3-Bromo-5-methyl-2-(2,2,2-trifluoroethoxy)pyridine. These include:

Compound Name	Key Features
3-Bromo-5-(trifluoromethyl)pyridine	Contains a trifluoromethyl group instead of trifluoroethoxy.
5-Methyl-3-bromo-pyridine	Lacks the trifluoroethoxy group; simpler structure.
4-Bromo-3-methylpyridine	Different substitution pattern; similar reactivity.
3-Bromo-5-fluoropyridine	Contains fluorine instead of trifluoroethoxy; potential for different biological activity.

These compounds can serve as references for understanding the chemical and biological properties of 3-Bromo-5-methyl-2-(2,2,2-trifluoroethoxy)pyridine.